N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H17N3OS3.ClH/c1-23-9-8-12-16(11-23)27-20(22-18(24)15-7-4-10-25-15)17(12)19-21-13-5-2-3-6-14(13)26-19;/h2-7,10H,8-9,11H2,1H3,(H,22,24);1H
• InChI Key: BRDUPVBSRJFVPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=CS5.Cl
• Molecular Formula: C20H18ClN3OS3
• Molecular Weight: 448.0 g/mol
• CAS No.: 1216506-14-7

Description

N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H18ClN3OS3 and its molecular weight is 448.01. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

The compound's role in heterocyclic synthesis highlights its versatility in chemical transformations. For example, thiophenylhydrazonoacetates have been synthesized using related structural frameworks, demonstrating the compound's utility in generating pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives (Mohareb et al., 2004). Similarly, novel 1,2,3,4-tetrahydropyrimidine-2-thione derivatives and their complex heterocyclic counterparts have been synthesized, showcasing the compound's applicability in creating diverse molecular architectures (Fadda et al., 2013).

Pharmacological Applications

The compound's structural complexity allows for the synthesis of molecules with potential pharmacological applications. Research into derivatives of similar compounds has led to the discovery of molecules with antimicrobial, anti-inflammatory, and possibly antiparkinsonian activities. For instance, synthesis and evaluation of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides have illustrated the potential for producing compounds with significant biological activity (Talupur et al., 2021). Furthermore, the development of scalable synthesis methods for complex molecules such as VEGFR inhibitors showcases the potential of such compounds in therapeutic applications (Scott et al., 2006).

Material Science and Novel Functional Molecules

The structural motifs present in N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide hydrochloride contribute to the synthesis of novel materials. The ability to generate diverse libraries of structurally diverse compounds from key intermediates like 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride suggests potential applications in material science and the development of novel functional molecules (Roman, 2013).